butyl 4-(6-chloro-2-cyano-1,1-dioxido-4H-benzo[b][1,4]thiazin-4-yl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds, such as N-cyanoacetamides, involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates . The direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds .Chemical Reactions Analysis
Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis . They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .Scientific Research Applications
1. Pharmaceutical Research and Development
The compound's structure is closely related to a class of chemicals that have been explored for their potential anti-inflammatory and anti-cancer properties. For example, a study by Kodela, Chattopadhyay, and Kashfi (2012) on NOSH-Aspirin, a novel hybrid of aspirin bearing nitric oxide and hydrogen sulfide-releasing moieties, demonstrates the innovative approach to creating pharmaceuticals with enhanced efficacy and reduced toxicity. NOSH compounds, including those structurally related to butyl 4-(6-chloro-2-cyano-1,1-dioxido-4H-benzo[b][1,4]thiazin-4-yl)benzoate, show significant potential in inhibiting cancer cell growth without cellular toxicity, positioning them as promising candidates for anti-cancer drug development (Kodela, R., Chattopadhyay, M., & Kashfi, K., 2012).
2. Synthesis and Biological Activity of Derivatives
Research into the synthesis and microbiological activity of derivatives, such as those described by Guarda et al. (2001), highlights the chemical versatility and potential for creating compounds with antimicrobial properties. By modifying the chemical structure, researchers aim to develop new substances that could be used in treating infections or as preservatives in various industries (Guarda, V. et al., 2001).
3. Material Science and Chemistry
The application of this compound extends beyond pharmacology into material science and chemistry, where its derivatives are investigated for their solubility properties, potential as catalysts, and role in synthesizing novel materials. For example, the study on "Tailoring the Surface and Solubility Properties of Nanocrystalline Titania" by Niederberger et al. (2004) explores how modifications in chemical structures can influence material properties, demonstrating the compound's relevance in developing advanced materials with specific characteristics (Niederberger, M. et al., 2004).
Future Directions
The future directions for research on “butyl 4-(6-chloro-2-cyano-1,1-dioxido-4H-benzo[b][1,4]thiazin-4-yl)benzoate” and similar compounds could involve exploring their potential in evolving better chemotherapeutic agents . The synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles could be further investigated .
properties
IUPAC Name |
butyl 4-(6-chloro-2-cyano-1,1-dioxo-1λ6,4-benzothiazin-4-yl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O4S/c1-2-3-10-27-20(24)14-4-7-16(8-5-14)23-13-17(12-22)28(25,26)19-9-6-15(21)11-18(19)23/h4-9,11,13H,2-3,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTTNTDPTLSEOFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)Cl)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.